N-(4-{[(4-hydroxyphenyl)amino]carbonyl}phenyl)-3-methylbenzamide

• IUPAC Name: N-[4-[(4-hydroxyphenyl)carbamoyl]phenyl]-3-methylbenzamide
• InChI: InChI=1S/C21H18N2O3/c1-14-3-2-4-16(13-14)21(26)23-17-7-5-15(6-8-17)20(25)22-18-9-11-19(24)12-10-18/h2-13,24H,1H3,(H,22,25)(H,23,26)
• InChI Key: URXIMWYTVPYVGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)O
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

Paracetamol is a widely utilized analgesic and antipyretic medication. It has a molecular formula of C14H14N2O2 and a molecular weight of 242.27.

Synthesis Analysis

The synthesis of Paracetamol has long been attracting the interest of many industries which produce chemicals for pharmaceutical applications. A one-pot synthesis is proposed based on the reductive carbonylation of nitrobenzene catalyzed by Pd (II)-complexes.

Molecular Structure Analysis

The molecular structure of Paracetamol is characterized by an aromatic ring with two main activating hydroxyl and amide groups.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of Paracetamol are complex and involve multiple steps. The selectivity towards the possible products strongly depends on the ligands on the Pd (II)-catalyst, but also by the nature of the solvent.

Physical And Chemical Properties Analysis

Paracetamol has a melting point of >159°C (dec.) and a boiling point of 483.1±25.0 °C (Predicted). It has a density of 1.295±0.06 g/cm3 (Predicted).

Mechanism of Action

The precise mechanism of action of Paracetamol is not completely understood, but it is believed to involve the inhibition of the cyclooxygenase (COX) enzyme. This drug is thought to hinder both COX-1 and COX-2 enzymes, which are responsible for generating prostaglandins.

Future Directions

The future directions in the research and development of Paracetamol could involve finding more efficient and sustainable synthesis methods, as well as exploring its potential uses in other pharmaceutical applications.